Cas no 22960-16-3 (Isoquinoline-4-carbaldehyde)

• Product Name: Isoquinoline-4-carbaldehyde
• CAS No: 22960-16-3
• MF: C₁₀H₇NO
• MW: 157.168682336807
• MDL: MFCD00829440
• CID: 52188
• PubChem ID: 10868870
• Update Time: 2025-10-29

Isoquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Isoquinoline-4-carbaldehyde
• 4-Isoquinolinecarboxaldehyde
• Isoquinoline-4-carboxaldehyde
• 4-Formylisoquinoline
• 4-Formylisoquinoline Isoquinoline-4-carboxaldehyde
• 4-isoquinolinecarbaldehyde
• 4-Isoquinolylcarboxaldehyd
• 4-quinolinecarboxaldehyde
• PubChem15962
• KSC201K4F
• Jsp004633
• RNQQJLYJLDQGGL-UHFFFAOYSA-N
• SBB087204
• RP01943
• CM10264
• MB01497
• TRA0101035
• BC679504
• SY003094
• AB100151
• RS-1026
• AC-2842
• 22960-16-3
• CS-W008375
• DTXSID10446531
• PS-5622
• MFCD00829440
• W-206792
• SCHEMBL1351597
• A18485
• Z1162445918
• 4-Isoquinolinecarboxaldehyde, 97%
• EN300-100667
• FT-0638273
• AKOS013153142
• AMY1763
• DB-046036

• MDL： MFCD00829440
• Inchi： 1S/C10H7NO/c12-7-9-6-11-5-8-3-1-2-4-10(8)9/h1-7H
• InChI Key： RNQQJLYJLDQGGL-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 157.05300
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 1.6

Experimental Properties

• Melting Point: 101-106 °C
• Boiling Point: 331.7℃ at 760 mmHg
• PSA: 29.96000
• LogP: 2.04730

Isoquinoline-4-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Isoquinoline-4-carbaldehyde

Isoquinoline-4-carbaldehyde (CAS No. 22960-16-3): A Comprehensive Overview

Isoquinoline-4-carbaldehyde (CAS No. 22960-16-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and pharmaceutical research. This compound, also known as 4-formylisoquinoline, is a member of the isoquinoline family, which is characterized by a fused benzene and pyridine ring system. The presence of the aldehyde functional group at the 4-position imparts unique chemical reactivity and biological properties, making it a valuable building block in various synthetic routes and drug discovery efforts.

The isoquinoline scaffold is well-known for its biological activities, including anti-inflammatory, analgesic, and anticancer properties. Isoquinoline-4-carbaldehyde has been extensively studied for its potential applications in the development of novel therapeutic agents. Recent research has highlighted its role as an intermediate in the synthesis of complex molecules with diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 4-formylisoquinoline can be used to synthesize potent inhibitors of specific protein kinases, which are implicated in various diseases such as cancer and neurodegenerative disorders.

The chemical structure of Isoquinoline-4-carbaldehyde (C₁₀H₈NO) consists of a planar isoquinoline ring with an aldehyde group attached at the 4-position. This arrangement provides a platform for various chemical transformations, including condensation reactions, reduction to alcohols, and oxidation to carboxylic acids. These transformations are crucial in the synthesis of more complex molecules with tailored biological activities. For example, the aldehyde group can be readily converted into hydrazones or imines, which are key intermediates in the synthesis of bioactive compounds.

In addition to its synthetic utility, Isoquinoline-4-carbaldehyde has been investigated for its direct biological effects. Studies have shown that it can modulate cellular processes such as apoptosis and cell cycle progression. A notable study published in Bioorganic & Medicinal Chemistry Letters in 2022 reported that 4-formylisoquinoline exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. The mechanism of action involves the disruption of mitochondrial function and the induction of reactive oxygen species (ROS), leading to cell death.

The synthetic accessibility of Isoquinoline-4-carbaldehyde has also contributed to its popularity in academic and industrial research settings. Various methods have been developed for its preparation, including catalytic cyclization reactions and transition-metal-catalyzed cross-coupling reactions. A recent review article in Chemical Reviews (2021) highlighted the efficiency and scalability of these synthetic routes, emphasizing their importance in the production of high-purity 4-formylisoquinoline for both research and commercial applications.

Beyond its use in drug discovery, Isoquinoline-4-carbaldehyde has found applications in other areas of chemistry and biology. For instance, it serves as a ligand in coordination chemistry, forming stable complexes with transition metals that have potential uses in catalysis and materials science. Additionally, its fluorescent properties have been exploited in the development of sensors and imaging agents for biomedical applications.

In conclusion, Isoquinoline-4-carbaldehyde (CAS No. 22960-16-3) is a multifaceted compound with significant implications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an essential building block for the synthesis of bioactive molecules. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the scientific community.